Cas no 1934955-60-8 (3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole)

• Product Name: 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole
• CAS No: 1934955-60-8
• MF: C₅H₆F₃N
• MW: 137.103051662445
• CID: 6275509
• PubChem ID: 68685876
• Update Time: 2025-05-24

3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole
• EN300-22836979
• SCHEMBL3548940
• YQJHVAUSHQYZPL-UHFFFAOYSA-N
• 1934955-60-8

• Inchi： 1S/C5H6F3N/c6-5(7,8)4-1-2-9-3-4/h1,9H,2-3H2
• InChI Key： YQJHVAUSHQYZPL-UHFFFAOYSA-N
• SMILES： FC(C1=CCNC1)(F)F

Computed Properties

• Exact Mass: 137.04523368g/mol
• Monoisotopic Mass: 137.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole

Professional Introduction to Compound with CAS No. 1934955-60-8 and Product Name: 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole

The compound with the CAS number 1934955-60-8 and the product name 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl substituent and a dihydro-1H-pyrrole core structure, has garnered considerable attention due to its unique chemical properties and potential applications in drug development.

3-(Trifluoromethyl)-2,5-dihydro-1H-pyrrole is a derivative of pyrrole, a five-membered aromatic heterocycle containing one nitrogen atom. The introduction of a trifluoromethyl group at the 3-position of the pyrrole ring significantly alters its electronic and steric properties. This modification enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The trifluoromethyl group is a well-known pharmacophore in drug discovery, contributing to increased binding affinity, reduced metabolic degradation, and improved pharmacokinetic profiles. Its electron-withdrawing nature also influences the reactivity of the pyrrole ring, enabling diverse functionalization strategies that can be exploited for further derivatization. These attributes have positioned 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole as a versatile building block for synthesizing complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the therapeutic potential of dihydro-1H-pyrrole derivatives. These compounds have shown promise in various disease models, including cancer, inflammation, and infectious diseases. The structural motif of 2,5-dihydro-1H-pyrrole is known to exhibit significant bioactivity due to its ability to interact with biological targets such as enzymes and receptors. The addition of a trifluoromethyl group further enhances these interactions by modulating electronic distributions and steric hindrance.

One of the most compelling aspects of 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole is its potential in oncology research. Preclinical studies have demonstrated that trifluoromethylated pyrroles can exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation and survival. For instance, derivatives of this compound have been investigated for their ability to target tyrosine kinases and other enzymes overexpressed in certain cancers. The stability conferred by the trifluoromethyl group ensures that these compounds can withstand metabolic processes, thereby maintaining their efficacy over time.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Among these, pyrrole derivatives stand out due to their broad spectrum of biological activities and favorable pharmacokinetic properties. The structural diversity inherent in 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole allows for extensive chemical modification, enabling researchers to fine-tune its biological profile for specific therapeutic applications. This flexibility has spurred numerous synthetic efforts aimed at generating novel analogs with enhanced potency and selectivity.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole. High-throughput virtual screening (HTVS) and molecular docking techniques have enabled researchers to rapidly identify promising candidates from large libraries of molecules. These computational methods complement traditional experimental approaches by providing insights into binding interactions at the molecular level. As a result, the development pipeline for new drugs based on this scaffold has been significantly streamlined.

The synthesis of 3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key synthetic strategies include nucleophilic substitution reactions at the trifluoromethylated position followed by functional group interconversions to introduce additional modifications. Advances in catalytic methods have also facilitated more efficient routes to this compound, reducing both reaction times and waste generation.

In conclusion,3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole (CAS No. 1934955-60-8) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its unique structural features—particularly the presence of a trifluoromethyl group—make it an ideal scaffold for designing molecules with improved pharmacological properties. As research continues to uncover new applications for this compound,3-(trifluoromethyl)-2,5-dihydro-1H-pyrrole is poised to play a significant role in advancing therapeutic strategies across multiple disease areas.